Cas no 19423-83-7 (Dysprosium(III) chloride hexahydrate)

• Product Name: Dysprosium(III) chloride hexahydrate
• CAS No: 19423-83-7
• MF: Cl₃DyH₁₂O₆
• MW: 376.950678825378
• CID: 6484053
• PubChem ID: 71311204
• Update Time: 2026-03-11

Dysprosium(III) chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• MFCD00149686
• CAS-15059-52-6
• NCGC00357241-01
• Dysprosium(III) chloride hexahydrate, 99.9% trace metals basis
• Dysprosium(III) chloride hydrate
• Dysprosium(III) chloride hexahydrate
• Tox21_304034
• JW07100000
• Dysprosium(III) chloride hexahydrate, >=99.99% trace metals basis
• DTXSID0051738
• Dysprosium chloride, hexahydrate
• Dysprosium trichloride hexahydrate
• 19423-83-7
• DTXCID0030293
• NIOSH/JW0710000
• trichlorodysprosium;hexahydrate

• Inchi： 1S/3ClH.Dy.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： HFEOHRWLEGXZHW-UHFFFAOYSA-K
• SMILES： [Dy](Cl)(Cl)Cl.O.O.O.O.O.O

Computed Properties

• Exact Mass: 376.899127g/mol
• Monoisotopic Mass: 376.899127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides

Additional information on Dysprosium(III) chloride hexahydrate

Dysprosium(III) Chloride Hexahydrate (CAS 19423-83-7): Properties, Applications, and Market Insights

Dysprosium(III) chloride hexahydrate (CAS 19423-83-7) is a rare earth compound with the chemical formula DyCl₃·6H₂O. As a hydrated dysprosium chloride salt, it plays a crucial role in advanced technological applications due to dysprosium's unique magnetic and luminescent properties. This inorganic compound appears as yellowish-white crystals that are highly soluble in water and polar organic solvents.

The growing demand for dysprosium-based compounds stems from their essential role in green energy technologies, particularly in permanent magnets for wind turbines and electric vehicles. Researchers are particularly interested in DyCl3·6H2O as a precursor material for producing high-purity dysprosium metal and other dysprosium compounds through various chemical processes.

From a chemical perspective, dysprosium(III) chloride hexahydrate exhibits several notable characteristics. The compound has a molecular weight of 381.36 g/mol and typically decomposes before melting when heated. The hexahydrate form is more stable than the anhydrous version under standard conditions, making it preferable for many laboratory and industrial applications.

In materials science, DyCl3·6H2O serves as a vital starting material for synthesizing various dysprosium-doped materials. These include specialty glasses, optical materials, and advanced ceramics that require precise control of dysprosium content. The compound's ability to introduce dysprosium ions into different matrices makes it valuable for creating materials with tailored magnetic or luminescent properties.

The compound finds significant application in phosphor manufacturing, where dysprosium acts as an activator ion in certain luminescent materials. These phosphors are used in specialized lighting applications, including some types of LED technology and display systems. Researchers are exploring new formulations that could improve energy efficiency in lighting applications.

From a commercial availability standpoint, dysprosium(III) chloride hexahydrate is typically supplied with purity levels ranging from 99% to 99.999% (metal basis). The higher purity grades command premium prices and are essential for research and high-tech applications where impurity levels could affect material performance. Proper storage conditions (typically in sealed containers at room temperature) are crucial to maintain the compound's stability.

The global market for rare earth compounds like DyCl3·6H2O has seen fluctuations due to supply chain considerations and the growing emphasis on sustainable technology. Many manufacturers are developing more efficient recycling methods for rare earth elements to address concerns about long-term supply stability and environmental impact.

In research laboratories, dysprosium chloride hexahydrate serves as a versatile reagent for studying lanthanide chemistry and exploring new applications of rare earth elements. Scientists are particularly interested in its potential role in developing next-generation materials for energy storage, quantum computing, and other emerging technologies.

Safety considerations for handling DyCl3·6H2O include standard precautions for rare earth compounds - avoiding inhalation of dust and preventing contact with eyes and skin. While not classified as highly hazardous, proper laboratory practices should always be followed when working with this material.

The future outlook for dysprosium(III) chloride hexahydrate appears strong, driven by ongoing technological advancements and the increasing importance of rare earth elements in modern applications. As research continues into novel uses of dysprosium compounds, this material will likely maintain its significance in both scientific and industrial contexts.

For researchers and manufacturers seeking high purity DyCl3·6H2O, it's important to verify the compound's specifications including exact water content, impurity profiles, and particle size distribution when relevant to the intended application. These factors can significantly influence performance in various uses.

Environmental considerations surrounding dysprosium production and processing have led to increased interest in developing more sustainable methods for obtaining and utilizing rare earth compounds. This includes exploring alternative sources and improving extraction and purification technologies to reduce environmental impact.

In analytical chemistry, dysprosium(III) chloride hexahydrate serves as a standard or reference material in various spectroscopic techniques. Its well-characterized properties make it useful for calibration purposes and method development in laboratories studying rare earth elements.

The compound's role in advanced material synthesis continues to expand as researchers develop new dysprosium-containing materials with unique properties. These include novel magnetic materials, specialty alloys, and composite materials designed for specific high-performance applications.

As global demand for rare earth elements grows, understanding the properties and applications of compounds like DyCl3·6H2O becomes increasingly important for scientists, engineers, and manufacturers across multiple industries. The compound's versatility ensures its continued relevance in both current technologies and future innovations.